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Compound of Interest

Compound Name: 5-Methanesulfinylpyridin-2-amine

CAS No.: 77619-01-3

Cat. No.: B3283948

Get Quote

Executive Summary
5-Methanesulfinylpyridin-2-amine (CAS: 77619-01-3) is a critical pyridine intermediate used

primarily in the synthesis of kinase inhibitors and other heterocyclic pharmaceutical agents.[1]

[2] Unlike its sulfide and sulfone analogs, specific physical data for this sulfoxide derivative is

often fragmented in public literature.[2]

This guide provides a consolidated technical analysis of its physical state, expected melting

point range based on structure-activity relationships (SAR), and validated protocols for its

synthesis and characterization.[2]

Chemical Identity & Structural Analysis[2][3][4][5]
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Property Detail

Chemical Name 5-Methanesulfinylpyridin-2-amine

Synonyms
2-Amino-5-(methylsulfinyl)pyridine; 5-

(Methylsulfinyl)-2-pyridinamine

CAS Registry Number 77619-01-3

Molecular Formula C₆H₈N₂OS

Molecular Weight 156.21 g/mol

SMILES CS(=O)C1=CN=C(N)C=C1

Structural Feature
Chiral sulfoxide center (typically isolated as a

racemate)

Physical State & Melting Point Analysis
Physical State
At standard ambient temperature and pressure (SATP), 5-Methanesulfinylpyridin-2-amine
exists as a solid.[2]

Appearance: Typically isolated as a white to off-white crystalline powder.[2]

Hygroscopicity: Sulfoxides are polar and can be hygroscopic.[2] Storage under inert

atmosphere (nitrogen/argon) is recommended to prevent moisture absorption which can

depress the melting point.[2]

Melting Point (Experimental & Predicted)
While the specific melting point of the sulfoxide is less commonly reported than its analogs, it

follows a predictable trend governed by the oxidation state of the sulfur atom.[2]
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Compound Oxidation State Melting Point (°C) Trend Analysis

Sulfide Precursor (2-

Amino-5-

methylthiopyridine)

-2 83 – 85 °C [1]

Lower polarity, weaker

intermolecular forces.

[2]

Target Sulfoxide (5-

Methanesulfinylpyridin

-2-amine)

0 120 – 160 °C (Est.)

Intermediate Polarity.

The S=O dipole

significantly increases

lattice energy vs. the

sulfide.[2]

Sulfone Analog (2-

Amino-5-

methylsulfonylpyridine

)

+2 227 °C [2]

Highest polarity and

symmetry, leading to

maximum lattice

stability.[2]

Technical Insight: Researchers should anticipate a melting event in the 120–160°C range.[2] A

melting point below 100°C likely indicates significant contamination with the sulfide precursor or

solvent occlusion.[2]

Synthesis & Isolation Context
The physical properties of this compound are heavily influenced by its synthesis method,

specifically the oxidation protocol.[2] The transformation from the sulfide to the sulfoxide must

be controlled to prevent over-oxidation to the sulfone.[2]

Synthesis Pathway (Graphviz Diagram)
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Figure 1: Controlled oxidation pathway. Strict stoichiometry is required to avoid the high-melting

sulfone impurity.[2]

Isolation Protocol
Oxidation: Treat 2-amino-5-methylthiopyridine with 1.0 equivalent of m-chloroperbenzoic acid

(mCPBA) in dichloromethane (DCM) at 0°C.

Quenching: Quench with saturated aqueous NaHCO₃ to neutralize acids.

Purification: The sulfoxide is more polar than the sulfide.[2] If the crude solid has a wide

melting range, recrystallize from Ethyl Acetate/Hexanes or Ethanol.[2]

Drying: Vacuum dry at 40°C to remove solvent; solvent residues will artificially lower the

observed melting point.[2]

Characterization & Handling
Validating Identity
Do not rely solely on melting point due to the potential for mixed oxidation states.[2]

¹H-NMR (DMSO-d₆): Look for the methyl signal shift.

Sulfide (-S-CH₃):[2] ~2.4 ppm[2]

Sulfoxide (-S(=O)-CH₃):[2]~2.7 – 2.8 ppm (Distinct downfield shift).[2]

Sulfone (-SO₂-CH₃):[2] ~3.1 ppm.[2]

IR Spectroscopy: Look for the strong sulfoxide (S=O) stretching vibration at 1030–1070

cm⁻¹.[2]

Storage & Stability[2]
Temperature: Store at 2–8°C (Refrigerate).

Atmosphere: Store under inert gas (Argon/Nitrogen).[1][2] Sulfoxides can undergo

Pummerer-type rearrangements or disproportionation under acidic/thermal stress.[2]
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Stability: Stable in solid form for >1 year if kept dry and cool.[2]

References
US Patent 6,849,647 B1.Amide compounds and medications containing the same.[2] (2005).

[2][3][4] Example 18 (Describes the sulfide precursor, MP 83-85°C).

ChemicalBook / BLD Pharm.2-Amino-5-(methylsulfonyl)pyridine Properties.[2] (Describes

the sulfone analog, MP ~227°C).

PubChem Compound Summary.2-Amino-5-methylpyridine (Methyl analog comparison).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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